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Compound Name:
6-Methoxynicotinimidamide

hydrochloride

Cat. No.: B1420219 Get Quote

Researchers, scientists, and drug development professionals seeking an in-depth technical

guide on the discovery and history of 6-Methoxynicotinimidamide hydrochloride will find a

notable scarcity of publicly accessible information. Despite its availability as a research

chemical, a comprehensive historical record, detailed biological activity, and specific

therapeutic applications remain largely undocumented in scientific literature and patent

databases.

This report summarizes the available information on 6-Methoxynicotinimidamide
hydrochloride and highlights the significant gaps in the public knowledge base, ultimately

concluding that a detailed technical guide on its discovery and history cannot be constructed at

this time.

What is Known: Chemical Identity and Availability
6-Methoxynicotinimidamide hydrochloride, also identified by its synonym 6-

Methoxypyridine-3-carboximidamide hydrochloride, is a heterocyclic organic compound. Its

chemical identity is confirmed by the Chemical Abstracts Service (CAS) number 201937-22-6.

The molecular formula for the hydrochloride salt is C7H10ClN3O, with a molecular weight of

187.63 g/mol . The structure consists of a pyridine ring substituted with a methoxy group at the

6-position and an imidamide (carboximidamide) group at the 3-position.
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The compound is commercially available from a variety of chemical suppliers, indicating its use

as a building block or intermediate in chemical synthesis, or as a compound for screening in

early-stage research. However, its availability from these sources is not accompanied by

detailed information regarding its discovery or development history.

The Information Gap: A Lack of Documented History
and Application
Extensive searches of scientific databases and patent libraries for information pertaining to the

discovery, historical development, mechanism of action, and therapeutic applications of 6-
Methoxynicotinimidamide hydrochloride have yielded no specific results. This suggests that

the compound may be one of the following:

A relatively new or obscure research chemical: Its synthesis and initial characterization may

have occurred within a private or proprietary setting without public disclosure.

An intermediate in a larger, undisclosed synthetic pathway: It might be a stepping stone to a

more complex and pharmacologically important molecule, with the focus of any publications

being on the final product.

A compound that was synthesized and screened but did not show significant biological

activity: In such cases, the findings are often not published.

While research exists on related nicotinamide and pyridine derivatives, such as 6-

aminonicotinamide for the treatment of psoriasis and 6-phenylnicotinamide as a TRPV1

antagonist, this information is not directly applicable to 6-Methoxynicotinimidamide
hydrochloride. The subtle changes in chemical structure can lead to vastly different biological

activities, and extrapolating findings from these analogs would be scientifically unsound.

Synthesis of Related Structures: A Glimpse into
Potential Methodologies
Although a specific, detailed protocol for the synthesis of 6-Methoxynicotinimidamide
hydrochloride is not readily available in the public domain, general methods for the synthesis

of substituted nicotinamide derivatives offer a potential framework. The synthesis would likely
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involve the functionalization of a pyridine ring. A plausible, though speculative, synthetic

workflow is outlined below.

To cite this document: BenchChem. [6-Methoxynicotinimidamide Hydrochloride: An Obscure
Compound with Limited Publicly Available Data]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1420219#6-methoxynicotinimidamide-
hydrochloride-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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